Hexatriacontane
Overview
Description
Hexatriacontane is an alkane that has 36 carbons and a straight-chain structure . It is a natural product found in Vanilla madagascariensis, Mandragora autumnalis, and other organisms .
Synthesis Analysis
This compound has been used in the encapsulation method for the stabilization of sensitive organolithium reagents—PhLi, n-BuLi, and s-BuLi—in a low-cost this compound (C36H74) organogel . Another study reported the development of a this compound-loaded transethosome (HTC-TES) for treating skin conditions caused by microbes .
Molecular Structure Analysis
The molecular formula of this compound is C36H74 . Its structure is a straight-chain structure with 36 carbons . The InChI string is InChI=1S/C36H74/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3
.
Chemical Reactions Analysis
This compound has been used as a stabilizing agent in the encapsulation of sensitive organolithium reagents . The organogel technology has been showcased in nucleophilic addition reactions under ambient conditions, low-temperature bromine–lithium exchange, ortho-lithiation, and C–H functionalization .
Physical and Chemical Properties Analysis
This compound has a molecular weight of 507.0 g/mol . It appears as white flakes . The melting point ranges from 74 - 78 °C . The initial boiling point is 265 °C at 1 hPa .
Scientific Research Applications
Model Compound for Polyethylene : Hexatriacontane has been used as a model compound for high-density polyethylene (HDPE), aiding in understanding surface modifications and degradation processes. For instance, its surface oxidation during atmospheric pressure plasma treatment was studied using techniques like atomic force microscopy, X-ray photoelectron spectroscopy, and NMR spectroscopy (Boyd, Kenwright, & Badyal, 1998).
Surface Modification Studies : Research has focused on the surface modifications of this compound under various conditions, such as argon and oxygen radio-frequency plasmas. This helps in understanding the interactions and modifications at the molecular level, relevant for materials like HDPE (Clouet et al., 1994).
Organogels and Molecular Packing : this compound plays a role in the formation of organogels. Its molecular packing within microplatelet units of organogel superstructures has been determined using X-ray diffraction and optical microscopy methods (Abdallah, Sirchio, & Weiss, 2000).
Fabrication of Superhydrophobic Surfaces : The fabrication of superhydrophobic surfaces using this compound has been achieved. The unique combination of its low surface energy and micro- and nanoscale roughness features offers significant contact angles and stability, making it a valuable material for surface engineering (Tavana, Amirfazli, & Neumann, 2006).
Solid-Solid Phase Transition : this compound's solid-solid phase transition has been a subject of interest, with studies using X-ray diffraction and thermal analyses to investigate its crystalline transitions and molecular structures (Asano, 1985).
Radiation Effects on Thin Films : The effects of radiation on this compound thin films have been explored, particularly the secondary electron emission spectra and their relation to molecular decomposition and electron affinity (Ueno, Sugita, Koga, & Suzuki, 1983).
Mechanism of Action
Action Environment
The action of hexatriacontane could potentially be influenced by environmental factors such as temperature and the presence of other lipids. For example, its solubility and therefore its potential for absorption and distribution could be influenced by the lipid composition of the diet. Additionally, its physical state (solid or liquid) is dependent on the temperature, which could influence its interactions with biological systems .
Properties
IUPAC Name |
hexatriacontane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C36H74/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDLYQMBWCWFRAI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H74 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7060885 | |
Record name | Hexatriacontane | |
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Molecular Weight |
507.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Off-white solidified mass; Odorless; [Alfa Aesar MSDS] | |
Record name | Hexatriacontane | |
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Boiling Point |
BP: 298.4 °C at 3 mm Hg | |
Record name | n-Hexatriacontane | |
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Density |
Density: 0.7803 g/cc at 80 °C | |
Record name | n-Hexatriacontane | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8364 | |
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Color/Form |
Waxy solid | |
CAS No. |
630-06-8 | |
Record name | Hexatriacontane | |
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Record name | Hexatriacontane | |
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Record name | HEXATRIACONTANE | |
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Record name | Hexatriacontane | |
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Record name | Hexatriacontane | |
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Record name | Hexatriacontane | |
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Record name | n-Hexatriacontane | |
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Melting Point |
75.081 °C | |
Record name | n-Hexatriacontane | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8364 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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